Cas no 928025-42-7 ((R)-1-benzyl-3-butylpiperazine)

(R)-1-benzyl-3-butylpiperazine structure
928025-42-7 structure
Product Name:(R)-1-benzyl-3-butylpiperazine
CAS No:928025-42-7
MF:C15H24N2
MW:232.364463806152
CID:2132124
PubChem ID:34180293
Update Time:2025-04-21

(R)-1-benzyl-3-butylpiperazine Chemical and Physical Properties

Names and Identifiers

    • (R)-1-benzyl-3-butylpiperazine
    • (3R)-1-benzyl-3-butylpiperazine
    • DTXSID20653097
    • SCHEMBL10219063
    • 928025-42-7
    • Inchi: 1S/C15H24N2/c1-2-3-9-15-13-17(11-10-16-15)12-14-7-5-4-6-8-14/h4-8,15-16H,2-3,9-13H2,1H3/t15-/m1/s1
    • InChI Key: XESDITBVSGTNKQ-OAHLLOKOSA-N
    • SMILES: N1(CC2C=CC=CC=2)CCN[C@H](CCCC)C1

Computed Properties

  • Exact Mass: 232.193948774Da
  • Monoisotopic Mass: 232.193948774Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 0.958
  • Boiling Point: 332℃
  • Flash Point: 119℃
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